Cas no 1257535-60-6 (Methyl 3-bromo-5-methylthiophene-2-carboxylate)

Methyl 3-bromo-5-methylthiophene-2-carboxylate structure
1257535-60-6 structure
Product Name:Methyl 3-bromo-5-methylthiophene-2-carboxylate
CAS No:1257535-60-6
MF:C7H7BrO2S
MW:235.098280191422
MDL:MFCD17168275
CID:3161095
PubChem ID:51342004
Update Time:2025-04-21

Methyl 3-bromo-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-(methoxycarbonyl)-5-methylthiophene;3-bromo-5-methylthiophene-2-carboxylic acid methyl ester;
    • Methyl 3-bromo-5-methylthiophene-2-carboxylate
    • MFCD17168275
    • PS-5131
    • 1257535-60-6
    • 3-Bromo-5-methyl-thiophene-2-carboxylic acid methyl ester
    • Methyl3-bromo-5-methylthiophene-2-carboxylate
    • CS-0212165
    • DTXSID20679873
    • AKOS025404081
    • 2-Thiophenecarboxylic acid, 3-bromo-5-methyl-, methyl ester
    • MJFMUPYFABQHRA-UHFFFAOYSA-N
    • SCHEMBL12272176
    • MDL: MFCD17168275
    • Inchi: 1S/C7H7BrO2S/c1-4-3-5(8)6(11-4)7(9)10-2/h3H,1-2H3
    • InChI Key: MJFMUPYFABQHRA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)SC=1C(=O)OC

Computed Properties

  • Exact Mass: 233.93500
  • Monoisotopic Mass: 233.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.54000
  • LogP: 2.60560

Methyl 3-bromo-5-methylthiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-bromo-5-methylthiophene-2-carboxylate Pricemore >>

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